Cas no 2167136-87-8 (3-nitro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine)

• Product Name: 3-nitro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine
• CAS No: 2167136-87-8
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6224516
• PubChem ID: 165849092
• Update Time: 2025-10-29

3-nitro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-nitro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine
• EN300-1448714
• 2167136-87-8
• 3-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine

• Inchi： 1S/C11H14N2O2/c12-10-3-1-2-8-4-5-11(13(14)15)7-9(8)6-10/h4-5,7,10H,1-3,6,12H2
• InChI Key： YVJUTQSVRGWOOX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)CC(CCC2)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-nitro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine

Introduction to 3-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine (CAS No. 2167136-87-8)

The compound 3-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine, identified by its CAS number 2167136-87-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecule features a nitro group and a complex benzoannulated tetrahydropyridine core, which contribute to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzoannulated derivatives in drug discovery, particularly for their role in modulating enzyme activity and receptor interactions. The nitro group in 3-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine serves as a key pharmacophore, enabling selective binding to target proteins. This feature has been exploited in the development of novel compounds with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both the nitro and amine functional groups provides multiple sites for chemical modification, allowing for the creation of derivatives with tailored biological activities. Such modifications are crucial for optimizing drug efficacy and minimizing side effects.

In the realm of medicinal chemistry, the synthesis and characterization of 3-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine have been subjects of extensive research. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for further biological evaluation. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and protective group strategies have been instrumental in constructing this intricate molecular framework.

The biological activity of 3-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine has been explored in various preclinical models. Initial studies suggest that it exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory and neurodegenerative diseases. The nitro group's ability to engage in redox reactions further enhances its potential as a therapeutic agent by allowing for dynamic modulation of its biological effects.

Furthermore, the benzoannulated core of this compound contributes to its stability and bioavailability upon administration. This structural motif is known to improve solubility and permeability across biological membranes, making it an attractive scaffold for drug development. The tetrahydropyridine ring provides a favorable pharmacokinetic profile, ensuring that the compound remains active within the target tissue for an extended period.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 3-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interaction points with enzymes and receptors. These insights have guided the optimization process toward developing more potent and selective analogs.

The synthesis of 3-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine involves several critical steps that must be meticulously controlled to ensure high yield and purity. The introduction of the nitro group at the 3-position requires careful consideration to avoid unwanted side reactions. Catalytic reduction techniques have been employed to convert the nitro group into an amine while preserving the integrity of the benzoannulated core.

In conclusion,3-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine (CAS No. 2167136-87-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for novel treatments for various diseases. Continued investigation into its synthetic pathways and biological effects will undoubtedly lead to groundbreaking advancements in drug discovery.